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Compound of Interest

Compound Name: (S)-(+)-Ibuprofen-d3

Cat. No.: B15569609

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
suppliers, and technical specifications of (S)-(+)-Ibuprofen-d3. It is intended to serve as a
valuable resource for researchers, scientists, and drug development professionals who require
this stable isotope-labeled compound for their studies. This guide includes a summary of
suppliers and their product specifications, detailed experimental protocols for its use as an
internal standard, and a visualization of the relevant biological pathway.

Introduction to (S)-(+)-Ibuprofen-d3

(S)-(+)-Ibuprofen-d3 is the deuterated form of (S)-(+)-lbuprofen, the pharmacologically active
enantiomer of the non-steroidal anti-inflammatory drug (NSAID) Ibuprofen. The three deuterium
atoms on the methyl group provide a distinct mass shift, making it an ideal internal standard for
guantitative analysis of ibuprofen and its enantiomers by mass spectrometry-based techniques
such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass
spectrometry (LC-MS). Its use is critical in pharmacokinetic studies, drug metabolism research,
and clinical trial sample analysis to ensure accuracy and precision.

Commercial Availability and Suppliers

(S)-(+)-Ibuprofen-d3 is available from a range of chemical suppliers specializing in reference
standards and isotopically labeled compounds. The table below summarizes the offerings from
several prominent suppliers. Please note that availability and product specifications are subject
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to change, and it is recommended to consult the supplier's website or contact them directly for
the most current information.
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Purity/lso
Molecular .
. Product CAS Molecular . topic
Supplier Weight ( . Notes
Name Number Formula Enrichme
g/mol )
nt
Also offers
(S)-(+)- : :
MedchemE 1329643- Ci3H1sDs0O Purity: racemic
Ibuprofen- 209.31
Xpress " 44-8 2 99.96%[1] Ibuprofen-
ds.
=298%
chemical
) Primarily
(#)- purity,
Cayman 121662- Ci3H1sDs0O offers the
) Ibuprofen- 209.3 299% )
Chemical 14-4 2 racemic
d3 deuterated ]
mixture.
forms (da-
ds)[2]
Also
(S)-(+)- provides
LGC 1329643- C13H15Ds0O >95% _
Ibuprofen- 209.3 racemic
Standards 44-8 2 (HPLC)[3]
d3 Ibuprofen-
ds.
Offers both
the S-
(S)- .
1329643- Ci3H15D30 enantiomer
Achemtek Ibuprofen 209.3 98+%][4]
44-8 2 and
D3 :
racemic
form.
Certificate ]
) Also lists
) (S)- of Analysis )
Simson 1329643- Ci13H1sDs0 ] racemic
Ibuprofen- 209.31 available
Pharma 44-8 2 Ibuprofen-
d3 upon
d3.[6]
request.[5]
Acanthus (S)- N/A Ci3Hi1sDsO - Certificate -
Research Ibuprofen- 2 of Analysis
D3 available
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upon

request.[7]

» Also offers
Certificate
) other
Santa Cruz  (S)-(+)- 51146-56- of Analysis
) Ci3H1sDs0O ) deuterated
Biotechnol Ibuprofen- 6 209.3 available _
ibuprofen
ogy d3 (unlabeled) upon o
derivatives.
request.
(8]
Toronto
(S)-(+)- Part of the
Research 1329643- Ci3H1sDs0 >95%
) Ibuprofen- 209.3 LGC
Chemicals 44-8 2 (HPLC)
d3 group.
(TRC)
Purity by Primarily
Ibuprofen- 121662- Ci3H1sDs0O HPLC: Not  offers the
Clearsynth 209.30 )
d3 14-4 2 less than racemic
90%[9] mixture.

Technical Data

The following table provides a more detailed summary of the technical specifications for (S)-
(+)-Ibuprofen-d3 and its racemic counterpart, as available from various suppliers.
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Parameter (S)-(+)-1Ibuprofen-d3 (¥)-lbuprofen-d3

CAS Number 1329643-44-8 121662-14-4
(+)-lbuprofen-d3, (S)-2-(4- DL-lbuprofen-d3, a-(methyl-

Synonyms Isobutylphenyl)propanoic Acid-  d3)-4-(2-methylpropyl)-

d3

benzeneacetic acid

Molecular Formula C13H15D30:2 C13H15D302
Molecular Weight 209.31 g/mol 209.30 g/mol
Appearance White to off-white solid Crystalline solid

Purity (Chemical)

Typically 295-99% (HPLC)

Typically 298%

Isotopic Enrichment

Not always specified for the

enantiomer

>99% deuterated forms (di-ds)
[2]

-20°C is commonly

-20°C is commonly

Storage

recommended. recommended.

Soluble in organic solvents Soluble in organic solvents
Solubility such as methanol, ethanol, such as ethanol, DMSO, and

DMSO, and DMF.

DMF.[2]

Experimental Protocols

(S)-(+)-Ibuprofen-d3 is predominantly used as an internal standard for the quantification of

ibuprofen enantiomers in biological matrices. Below are detailed methodologies adapted from

published research articles.

LC-MS/IMS Method for Enantioselective Determination of
Ibuprofen in Plasma

This protocol is based on a validated method for the simultaneous separation and

quantification of ibuprofen enantiomers in dog plasma.

4.1.1. Materials and Reagents

¢ (S)-(+)-Ibuprofen-d3 (Internal Standard)
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(S)-(+)-lIbuprofen and (R)-(-)-Ibuprofen reference standards

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid

Water (HPLC grade)

Ethyl acetate

Methyl tertiary-butyl ether

Control plasma (e.g., beagle dog plasma)

4.1.2. Instrumentation

High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass
spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Chiral HPLC column (e.g., CHIRALCEL® 0OJ-3R, 150 x 4.6 mm, 3 pum)

4.1.3. Preparation of Standard and QC Samples

Prepare stock solutions of (S)-(+)-Ibuprofen, (R)-(-)-lbuprofen, and (S)-(+)-lbuprofen-d3 in
methanol at a concentration of 1 mg/mL.

Prepare working standard solutions by serially diluting the stock solutions with methanol to
achieve a range of concentrations for the calibration curve.

Prepare quality control (QC) samples by spiking control plasma with known concentrations of
the ibuprofen enantiomers.

4.1.4. Sample Preparation (Liquid-Liquid Extraction)

To 10 pL of plasma sample, add the internal standard solution ((S)-(+)-Ibuprofen-d3).
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o Perform liquid-liquid extraction by adding a mixture of ethyl acetate and methyl tertiary-butyl
ether (e.g., 7:3 V/V).

» Vortex the mixture and then centrifuge to separate the organic and aqueous layers.

» Transfer the organic layer to a new tube and evaporate to dryness under a stream of
nitrogen.

» Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

4.1.5. LC-MS/MS Conditions

Mobile Phase: Isocratic elution with a mixture of 0.008% formic acid in water and methanol.

Flow Rate: 0.4 mL/min.

Column Temperature: As recommended for the specific chiral column.

lonization Mode: Negative Electrospray lonization (ESI-).

Multiple Reaction Monitoring (MRM) Transitions:
o |buprofen enantiomers: m/z 205.1 > 160.9
o (S)-(+)-Ibuprofen-d3 (IS): m/z 208.1 > 163.9

4.1.6. Data Analysis

Construct calibration curves by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the analyte.

Determine the concentration of ibuprofen enantiomers in the unknown samples by
interpolating from the calibration curve.

GC-MS Method for the Determination of lbuprofen in
Plasma
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This protocol outlines a general procedure for the analysis of ibuprofen using a deuterated
internal standard, which can be adapted for enantioselective analysis with a chiral GC column.

4.2.1. Materials and Reagents

¢ (x)-lbuprofen-d3 or (S)-(+)-lbuprofen-d3 (Internal Standard)
 |buprofen reference standard

o Ethyl acetate

» Acetonitrile

e Pentafluorobenzyl (PFB) bromide (derivatizing agent)

e N,N-Diisopropylethylamine (catalyst)

o Acetate buffer (1M, pH 4.9)

e Control plasma

4.2.2. Instrumentation

e Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS).
o Chiral capillary column for enantiomeric separation.

4.2.3. Sample Preparation and Derivatization

e Dilute 10 pL of plasma with 80 pL of acetate buffer.

e Add the internal standard solution.

o Extract with ethyl acetate (2 x 500 pL).

o Evaporate the combined organic layers to dryness.

o Derivatize the residue with PFB bromide in anhydrous acetonitrile using N,N-
diisopropylethylamine as a catalyst.
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4.2.4. GC-MS Conditions

Injection Mode: Splitless.
e Carrier Gas: Helium.

o Temperature Program: Optimize for the separation of the derivatized ibuprofen enantiomers
on the specific chiral column.

« lonization Mode: Electron lonization (EI).
» Selected lon Monitoring (SIM) or MRM:
o dO-Ibuprofen derivative fragment: m/z 205
o d3-Ibuprofen derivative fragment: m/z 208
4.2.5. Data Analysis

e Similar to the LC-MS/MS method, use the peak area ratio of the analyte to the internal
standard to construct a calibration curve and quantify the analyte in unknown samples.

Mechanism of Action of Ibuprofen

Ibuprofen exerts its anti-inflammatory, analgesic, and antipyretic effects primarily through the
non-selective inhibition of the cyclooxygenase (COX) enzymes, COX-1 and COX-2. The (S)-
(+)-enantiomer is the more potent inhibitor of these enzymes. The following diagram illustrates
the COX inhibition pathway.
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Click to download full resolution via product page
Figure 1. Simplified signaling pathway of Ibuprofen's inhibition of COX-1 and COX-2.

Experimental Workflow

The general workflow for utilizing (S)-(+)-lbuprofen-d3 as an internal standard in a typical
bioanalytical study is depicted below.
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Figure 2. General experimental workflow for bioanalysis using (S)-(+)-lbuprofen-d3.
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Conclusion

(S)-(+)-Ibuprofen-d3 is a readily available and essential tool for researchers in drug
development and related scientific fields. Its use as an internal standard provides the
necessary accuracy and precision for the quantification of ibuprofen enantiomers in various
biological matrices. This guide has provided a comprehensive overview of its commercial
suppliers, technical specifications, and detailed experimental protocols to facilitate its effective
use in the laboratory. The provided diagrams offer a clear visualization of its mechanism of
action and its application in a typical experimental workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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